Cas no 1594049-06-5 ((2-fluoro-4-methoxyphenyl)methylhydrazine)

• Product Name: (2-fluoro-4-methoxyphenyl)methylhydrazine
• CAS No: 1594049-06-5
• MF: C₈H₁₁FN₂O
• MW: 170.184145212173
• MDL: MFCD33181030
• CID: 5244926
• PubChem ID: 103739239
• Update Time: 2025-05-20

(2-fluoro-4-methoxyphenyl)methylhydrazine Chemical and Physical Properties

Names and Identifiers

• Hydrazine, [(2-fluoro-4-methoxyphenyl)methyl]-
• (2-fluoro-4-methoxyphenyl)methylhydrazine

• MDL： MFCD33181030
• Inchi： 1S/C8H11FN2O/c1-12-7-3-2-6(5-11-10)8(9)4-7/h2-4,11H,5,10H2,1H3
• InChI Key： BCTNRDDTDYCOJX-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(OC)C=C1F)N

Additional information on (2-fluoro-4-methoxyphenyl)methylhydrazine

Introduction to (2-fluoro-4-methoxyphenyl)methylhydrazine (CAS No. 1594049-06-5)

(2-fluoro-4-methoxyphenyl)methylhydrazine, identified by its CAS number 1594049-06-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of arylhydrazines, which are known for their diverse biological activities and potential therapeutic applications. The presence of both fluoro and methoxy substituents in its aromatic ring system imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structural features of (2-fluoro-4-methoxyphenyl)methylhydrazine make it a promising candidate for further exploration in medicinal chemistry. The fluoro group, in particular, is well-documented for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. In contrast, the methoxy group contributes to electron donation, influencing the compound's reactivity and interaction with biological targets. Such structural attributes have positioned this compound as a key building block in the design of novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of arylhydrazines in addressing various diseases, including neurological disorders, cancer, and inflammatory conditions. The hydrazine moiety in (2-fluoro-4-methoxyphenyl)methylhydrazine is particularly noteworthy, as it serves as a versatile scaffold for constructing bioactive molecules. Researchers have leveraged this scaffold to develop compounds with inhibitory effects on enzymes such as tyrosine kinases and cyclooxygenases, which are implicated in several pathological processes.

In the realm of academic research, (2-fluoro-4-methoxyphenyl)methylhydrazine has been employed in synthetic studies aimed at developing novel derivatives with enhanced pharmacological properties. For instance, modifications to the aromatic ring or the hydrazine group have led to compounds with improved selectivity and reduced toxicity. These efforts underscore the compound's significance as a precursor in the quest for next-generation pharmaceuticals.

The pharmaceutical industry has also shown interest in (2-fluoro-4-methoxyphenyl)methylhydrazine due to its potential role in addressing unmet medical needs. Preclinical studies have demonstrated its efficacy in models of inflammation and pain management, where it exhibits mechanisms distinct from conventional therapeutics. The combination of fluoro and methoxy groups appears to synergize, enhancing both potency and selectivity. Such findings have prompted further investigation into its clinical applicability.

The synthesis of (2-fluoro-4-methoxyphenyl)methylhydrazine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been utilized to achieve high yields and purity. These techniques are essential for ensuring that the final product meets the stringent standards required for pharmaceutical use.

The safety profile of (2-fluoro-4-methoxyphenyl)methylhydrazine is another critical consideration in its application within pharmaceutical research. While preliminary studies suggest low toxicity at moderate doses, comprehensive toxicological assessments are necessary to fully understand its potential risks. Collaborative efforts between synthetic chemists and toxicologists are essential for evaluating its safety across various biological systems.

The future directions for research on (2-fluoro-4-methoxyphenyl)methylhydrazine include exploring its role in drug development through structure-activity relationship (SAR) studies. By systematically modifying its core structure, researchers aim to uncover new pharmacophores with improved therapeutic profiles. Additionally, computational modeling techniques are being employed to predict how different substituents will influence the compound's biological activity.

In conclusion, (2-fluoro-4-methoxyphenyl)methylhydrazine (CAS No. 1594049-06-5) represents a compelling subject of study in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its role as a synthetic intermediate and bioactive molecule continues to drive innovation in drug discovery. As research progresses, this compound is poised to contribute significantly to the development of novel treatments for a range of diseases.